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Compound of Interest

Compound Name: Dichlofenthion

Cat. No.: B1670456 Get Quote

Environmental Fate and Transport of
Dichlofenthion: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

transport of dichlofenthion, an organophosphate insecticide. The document details its

physicochemical properties, degradation pathways, and mobility in soil and water systems. All

quantitative data is presented in tabular format for clarity, and key experimental protocols are

described. Visual diagrams are included to illustrate environmental pathways and experimental

workflows.

Physicochemical Properties of Dichlofenthion
The environmental behavior of a pesticide is fundamentally governed by its physicochemical

properties. These characteristics influence its solubility, volatility, and potential for adsorption to

soil particles. Key properties for dichlofenthion are summarized in Table 1. Dichlofenthion is

a colorless to pale yellow liquid with low water solubility and a high octanol-water partition

coefficient (LogP), indicating its lipophilic nature and a tendency to associate with organic

matter rather than remain in aqueous phases[1][2][3].
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Property Value Reference(s)

Molar Mass 315.16 g/mol [1][4]

Appearance Colorless to pale yellow liquid

Boiling Point 120-123 °C @ 0.2 mmHg

Water Solubility 0.245 mg/L (at 20°C)

LogP (Kow) 5.14

Vapor Pressure 0.00056 mmHg

Henry's Law Constant
9.5 x 10⁻⁴ atm·m³/mol

(estimated)

Environmental Fate and Mobility
The fate of dichlofenthion in the environment is determined by a combination of transport and

degradation processes. Its high lipophilicity and strong adsorption to soil organic carbon are the

dominant factors controlling its movement and persistence.

The mobility of a pesticide in soil is inversely related to its tendency to adsorb to soil particles.

This relationship is quantified by the organic carbon-water partition coefficient (Koc). A high Koc

value signifies strong adsorption to organic matter, leading to low mobility.

Dichlofenthion has an estimated Koc of approximately 15,000, which classifies it as immobile

in soil. This strong adsorption significantly limits its potential to leach into groundwater.

Consequently, the primary transport risk for dichlofenthion in terrestrial environments is

through surface runoff while adsorbed to eroded soil particles, rather than dissolved in water. In

aquatic systems, it is expected to partition from the water column and adsorb to suspended

sediment.

Degradation is the primary mechanism for the dissipation of dichlofenthion from the

environment. This occurs through a combination of biotic and abiotic processes.

Biodegradation: The breakdown of substances by microorganisms is a critical degradation

pathway for many pesticides. While specific studies on dichlofenthion are limited,
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organophosphate compounds are generally susceptible to microbial metabolism. Fungi and

bacteria can utilize pesticides as a source of carbon, breaking them down into simpler, less

toxic compounds.

Abiotic Degradation:

Hydrolysis: This process involves the chemical breakdown of a compound by reaction with

water. Dichlofenthion is reported to be stable to hydrolysis under neutral pH conditions

but is susceptible to breakdown under strongly alkaline conditions. One study noted a

hydrolysis half-life of 48 hours at 70°C in an ethanol/water solution, while another reported

it as stable at 20°C and pH 7. The primary hydrolysis product is 2,4-dichlorophenol.

Photolysis: Photolysis, or degradation by sunlight, can be a significant dissipation pathway

for pesticides on soil surfaces or in clear surface waters. The estimated atmospheric half-

life of dichlofenthion due to reaction with hydroxyl radicals is short, at approximately 4

hours.

The persistence of a pesticide is often described by its half-life (DT50), the time it takes for 50%

of the initial concentration to degrade. There is conflicting information regarding the half-life of

dichlofenthion. One source provides an estimated half-life in water, soil, and sediment of "less

than a few minutes," suggesting very rapid degradation. However, other data showing stability

to hydrolysis at ambient temperatures suggest that its persistence is highly dependent on

environmental conditions such as pH, microbial activity, and sunlight exposure. Given its high

Koc, any dichlofenthion that does not degrade is likely to remain in the upper soil layers.

Bioaccumulation is the buildup of a chemical in an organism. With a high LogP value and an

estimated Bioconcentration Factor (BCF) of 4,700, dichlofenthion has a high potential for

bioconcentration in aquatic organisms. This suggests that it can accumulate in the fatty tissues

of organisms, potentially leading to biomagnification in the food chain.

A summary of key environmental fate parameters is provided in Table 2.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1670456?utm_src=pdf-body
https://www.benchchem.com/product/b1670456?utm_src=pdf-body
https://www.benchchem.com/product/b1670456?utm_src=pdf-body
https://www.benchchem.com/product/b1670456?utm_src=pdf-body
https://www.benchchem.com/product/b1670456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Value /
Classification

Description Reference(s)

Soil Adsorption

Coefficient (Koc)
~15,000 (estimated)

Indicates the

compound is immobile

in soil.

Hydrolysis Half-life

(DT50)

Stable at pH 7, 20°C.

Susceptible to alkaline

hydrolysis.

Data suggests

persistence in neutral

water but faster

degradation in alkaline

conditions.

Atmospheric Half-life

(DT50)
~4 hours (estimated)

Rapid degradation in

the atmosphere via

reaction with hydroxyl

radicals.

Bioconcentration

Factor (BCF)
4,700 (estimated)

Suggests a high

potential for

bioaccumulation in

aquatic organisms.

Soil Mobility

Classification
Immobile

Based on the high

Koc value.

Experimental Protocols
The data presented in this guide are derived from standardized experimental methodologies

designed to assess the environmental fate of chemicals.

The Koc is typically determined using the batch equilibrium method (e.g., OECD Test Guideline

106).

Preparation: A series of soil/water slurries are prepared. A known mass of soil is mixed with a

known volume of an aqueous solution containing dichlofenthion at various concentrations.

Equilibration: The slurries are agitated for a predetermined period (e.g., 24-48 hours) at a

constant temperature to allow the system to reach equilibrium, where the rates of adsorption
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and desorption are equal.

Separation: The soil and water phases are separated by centrifugation.

Analysis: The concentration of dichlofenthion remaining in the aqueous phase is measured

using an appropriate analytical technique, such as HPLC-UV or GC-MS. The concentration

in the soil phase is calculated by subtracting the amount in the aqueous phase from the

initial amount.

Calculation: The soil-water distribution coefficient (Kd) is calculated as the ratio of the

chemical concentration in soil to the concentration in water. The Koc is then determined by

normalizing the Kd value to the fraction of organic carbon (foc) in the soil: Koc = Kd / foc.

These studies (e.g., OECD Test Guidelines 307, 308) are designed to measure the rate of

degradation in soil, water, and sediment systems.

Microcosm Setup: A defined amount of soil or a water/sediment system is placed into

laboratory flasks (microcosms).

Application: The system is treated with a known concentration of dichlofenthion.

Incubation: The microcosms are incubated under controlled conditions that mimic the

environment (e.g., constant temperature, moisture, and sometimes a light/dark cycle for

photolysis studies).

Sampling: At specified time intervals, replicate microcosms are removed for analysis.

Extraction and Analysis: The soil or water/sediment is extracted with an appropriate solvent

(e.g., acetonitrile) to remove the remaining dichlofenthion and any major metabolites. The

concentration is quantified using chromatographic methods.

Kinetics Calculation: The concentration of dichlofenthion over time is plotted. The

degradation rate and the half-life (DT50) are calculated by fitting the data to a suitable kinetic

model, most commonly a single first-order (SFO) model.

Visualizations
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The following diagrams illustrate the key processes governing the fate of dichlofenthion in the

environment and a typical experimental workflow.
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Caption: Environmental fate and transport pathways for dichlofenthion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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